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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575

The proper management and disposal of 2,5-Dibromotoluene are critical for ensuring
laboratory safety and environmental protection. As a halogenated organic compound, it is
classified as hazardous and requires specific handling and disposal protocols. Adherence to
these procedures is essential for researchers, scientists, and drug development professionals
to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

2,5-Dibromotoluene is considered hazardous, causing skin and serious eye irritation, and may
cause respiratory irritation.[1][2] Therefore, strict safety measures are required during handling.

» Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment. This includes chemical-resistant gloves (e.g., Viton or double nitrile), chemical
safety goggles or a face shield, and a fully buttoned lab coat.[3][4][5] A respirator with a
suitable filter (e.g., type ABEK EN14387) should be used if ventilation is inadequate or for
spill cleanup.[3]

e Engineering Controls: Handle 2,5-Dibromotoluene in a well-ventilated area, preferably
within a chemical fume hood.[1] Eyewash stations and safety showers must be readily
accessible.[1]

» Handling: Avoid contact with skin, eyes, and clothing.[1][4] Prevent inhalation of vapors or
mists.[1] Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands
thoroughly after handling.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b165575?utm_src=pdf-interest
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromotoluene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250988
https://m.chemicalbook.com/ProductMSDSDetailCB5115976_EN.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250988
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB5115976_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263480050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong bases and oxidizing agents.[1][4]

Physicochemical and Hazard Data

The following table summarizes key quantitative data for 2,5-Dibromotoluene, providing

essential information for safe handling and risk assessment.

Property

Value

Physical State

Liquid[3][6]

Appearance

Colorless to yellowish liquid[6][7]

Molecular Formula

C7HsBr2[2]

Molecular Weight 249.93 g/mol [2]

Melting Point 5-6 °C[3]

Boiling Point 135-136 °C at 35 mmHg|[3]
Density 1.815 g/mL at 25 °C[3]

Flash Point 113 °C (235.4 °F) - closed cup|3]

GHS Hazard Class

Skin Irritation (Category 2), Eye lrritation
(Category 2), Specific Target Organ Toxicity -
Single Exposure (Category 3, Respiratory
System)[1][2][3]

Hazard Statements (H)

H315: Causes skin irritation, H319: Causes
serious eye irritation, H335: May cause

respiratory irritation[2][3]

Precautionary Codes (P)

P261, P264, P280, P302+P352
P305+P351+P338, P304+P340, P312[2][3]

Experimental Protocol: Small-Scale Spill Cleanup

This protocol outlines the procedure for managing a small-scale laboratory spill of 2,5-

Dibromotoluene (less than 100 mL) that can be cleaned up in approximately 10 minutes by
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trained personnel.[5]

. Immediate Response (First 30 Seconds)

Alert personnel in the immediate vicinity of the spill.

If the material has splashed on skin or eyes, flush immediately with copious amounts of
water for at least 15 minutes using a safety shower or eyewash station and seek medical
attention.[4]

Evacuate non-essential personnel from the area.

. Spill Containment and Cleanup

Ensure Proper PPE: Don appropriate PPE, including double nitrile or Viton gloves, chemical
splash goggles, a lab coat, and a respirator if ventilation is insufficient.[5]

Ventilation: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase
ventilation by opening sashes or turning on local exhaust.

Containment: Confine the spill by absorbing it with an inert, non-combustible material such
as dry sand, earth, or vermiculite.[4][5] Do not use combustible materials like paper towels
without a primary absorbent.

Collection: Carefully scoop the absorbent material into a designated, compatible chemical
waste container.[4] This should be a sealable, clearly labeled container specifically for
halogenated organic waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone),
followed by soap and water. Place all cleaning materials (e.g., contaminated wipes) into the
same hazardous waste container.

Waste Disposal: Seal the waste container tightly. Label it clearly as "Hazardous Waste: 2,5-
Dibromotoluene” with the date and other required information. Store it in a designated
satellite accumulation area for pickup by environmental health and safety personnel.[8]

Proper Disposal Procedures
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Disposal of 2,5-Dibromotoluene and materials contaminated with it must be handled as
hazardous waste. As a brominated organic compound, it falls under the category of
halogenated organic waste.[9] Never dispose of 2,5-Dibromotoluene down the drain or with
general refuse.[1][5][10]

Step-by-Step Disposal Plan:

o Waste Classification: Identify the waste as "halogenated organic waste.” Chemical waste
generators are responsible for accurately classifying their waste according to local, regional,
and national regulations.[1][11]

e Segregation: It is crucial to keep halogenated organic waste separate from other waste
streams, particularly non-halogenated solvents.[8][10] Co-mingling increases disposal costs
and complexity.[8][10] Do not mix with acids, bases, or reactive chemicals.[9][10]

e Containerization:

o Collect liquid 2,5-Dibromotoluene waste in a designated, leak-proof, and chemically
compatible container, such as a polyethylene carboy.[5][9]

o The use of metal safety cans is not recommended as halogenated solvents can degrade
and produce acids that corrode metal.[5]

o Solid waste contaminated with 2,5-Dibromotoluene (e.g., gloves, absorbent materials)
should be placed in a separate, clearly labeled, and sealed container.

e Labeling:
o As soon as waste is added, affix a "Hazardous Waste" tag to the container.[8][10]

o The label must clearly state the contents ("2,5-Dibromotoluene” and any other
components), the approximate volume or mass, and the associated hazards.[9]

e Accumulation and Storage:

o Keep waste containers tightly closed except when adding waste.[3][12]
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o Store the containers in a designated and properly segregated satellite accumulation area
within the laboratory.[8] This area should be in a well-ventilated location, away from
ignition sources, and within secondary containment.[5]

» Final Disposal:

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department.

o The standard disposal method for halogenated organic waste is high-temperature
incineration at a regulated hazardous waste facility.[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dibromotoluene waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation

¢

2,5-Dibromotoluene)]

Collect in designated
HALOGENATED waste container

Step 1: Classification & Segregav

tion

Is waste a

non-halogenated/other

halogenated organic?

Follow disposal protocol for

waste stream

Step 2: Cor

tainer Management

Affix 'Hazardous Waste' tag
List all constituents

Keep container tightly seale
when not in use

)

;

[Store in secondary containmenD

v

Step 3: Storage & Disposal

Store
atellite Accu

¢

in designated
mulation Area (SAA)

l

(Contact EHS for waste pickup)

Final Disposal
(Regulated Incineration)

Improper Disposal

(Drain / Trash)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2,5-Dibromotoluene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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